Cas no 53515-34-7 (2-(thiomorpholin-4-yl)acetonitrile)

• Product Name: 2-(thiomorpholin-4-yl)acetonitrile
• CAS No: 53515-34-7
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• MDL: MFCD02089575
• CID: 367106
• PubChem ID: 2776978
• Update Time: 2025-06-09

2-(thiomorpholin-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Thiomorpholineacetonitrile
• 2-thiomorpholin-4-ylacetonitrile
• 1-THIOMORPHOLINOACETONITRILE
• 2-(1,4-THIAZINAN-4-YL)ACETONITRILE
• 2-thiomorpholin-4-ylethanenitrile
• N-thiomorpholinoacetonitrile
• thiomorpholin-4-yl-acetonitrile
• 2-(thiomorpholin-4-yl)acetonitrile
• A829646
• DTXSID80380317
• CS-0249615
• 2-Thiomorpholinoacetonitrile
• SCHEMBL12161041
• MFCD02089575
• (Thiomorpholin-4-yl)acetonitrile
• AT25276
• 53515-34-7
• Z352258020
• AKOS009157638
• FT-0640166
• EN300-44119
• 3,4,5,6-Tetrahydro-2H-1,4-thiazine-4-acetonitrile
• BS-3810
• DB-019357

• MDL： MFCD02089575
• Inchi： 1S/C6H10N2S/c7-1-2-8-3-5-9-6-4-8/h2-6H2
• InChI Key： GRFZMNDHVADAFL-UHFFFAOYSA-N
• SMILES： S1CCN(CC#N)CC1

Computed Properties

• Exact Mass: 142.05600
• Monoisotopic Mass: 142.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.33000
• LogP: 0.49668

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines

Additional information on 2-(thiomorpholin-4-yl)acetonitrile

Introduction to 2-(Thiomorpholin-4-yl)acetonitrile (CAS No. 53515-34-7)

2-(Thiomorpholin-4-yl)acetonitrile, with the CAS number 53515-34-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiomorpholine ring and a cyano group. These properties make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of 2-(Thiomorpholin-4-yl)acetonitrile is defined by its molecular formula, C₆H₉NOS, and its molecular weight of 147.20 g/mol. The thiomorpholine ring, a sulfur-containing heterocycle, imparts unique chemical and biological properties to the molecule. The cyano group, on the other hand, is a functional group that can participate in various chemical reactions, making it a useful building block in organic synthesis.

In recent years, 2-(Thiomorpholin-4-yl)acetonitrile has been extensively studied for its potential applications in the development of new therapeutic agents. One of the key areas of research has been its use as an intermediate in the synthesis of compounds with anti-inflammatory and analgesic properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the role of 2-(Thiomorpholin-4-yl)acetonitrile in the development of novel nonsteroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Beyond its applications in anti-inflammatory drug development, 2-(Thiomorpholin-4-yl)acetonitrile has also shown promise in the field of oncology. Research conducted at the National Cancer Institute demonstrated that derivatives of this compound exhibit potent antitumor activity against various cancer cell lines. The mechanism of action involves the inhibition of specific signaling pathways that are crucial for cancer cell proliferation and survival.

The versatility of 2-(Thiomorpholin-4-yl)acetonitrile extends to its use as a chiral building block in asymmetric synthesis. Chiral compounds are essential in pharmaceutical research due to their ability to interact selectively with biological targets. A recent study published in Organic Letters reported the successful use of 2-(Thiomorpholin-4-yl)acetonitrile as a chiral auxiliary in the enantioselective synthesis of biologically active molecules. This approach has opened new avenues for the development of more effective and safer drugs.

In addition to its pharmaceutical applications, 2-(Thiomorpholin-4-yl)acetonitrile has been explored for its potential use in agrochemicals. Research conducted at the University of California, Davis, investigated the insecticidal properties of derivatives derived from this compound. The results showed that these derivatives exhibited significant activity against various agricultural pests, suggesting their potential as environmentally friendly alternatives to conventional pesticides.

The synthesis of 2-(Thiomorpholin-4-yl)acetonitrile can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of thiomorpholine with acrylonitrile or acrylamide followed by reduction. Another method involves the nucleophilic addition of thiomorpholine to cyanoacetate esters or cyanoacetamides. These synthetic routes have been optimized to improve yield and purity, making them suitable for large-scale production.

The safety profile of 2-(Thiomorpholin-4-yl)acetonitrile is an important consideration for both laboratory use and industrial applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to minimize exposure risks. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and storing the compound securely.

In conclusion, 2-(Thiomorpholin-4-yl)acetonitrile (CAS No. 53515-34-7) is a multifunctional compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and agrochemicals. Its unique structural features and versatile reactivity make it an invaluable intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in various scientific disciplines.